3-(diphenylphosphoryl)-1,3-oxazolidin-2-one

• IUPAC Name: 3-diphenylphosphoryl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C15H14NO3P/c17-15-16(11-12-19-15)20(18,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: XHKYRHUCVMNTFJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)N1P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C15H14NO3P
• Molecular Weight: 287.25 g/mol

Description

3-(diphenylphosphoryl)-1,3-oxazolidin-2-one, commonly known as DPO, is a chemical compound that has gained significant attention in the field of organic synthesis and medicinal chemistry. It is a versatile reagent that can be used for the synthesis of various organic compounds and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of DPO involves the formation of a covalent bond with the target molecule. DPO contains a phosphorus atom, which can form a covalent bond with the nitrogen atom of the target molecule. This covalent bond formation leads to the inhibition of the target molecule's activity, which results in the desired biological effect.
Biochemical and Physiological Effects:
DPO has shown promising results in the treatment of various diseases, such as cancer, bacterial and viral infections, and inflammation. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. DPO has also been shown to inhibit the growth of bacteria and viruses by disrupting their cell walls and membranes. In addition, DPO has anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DPO has several advantages for lab experiments, such as its ease of synthesis, versatility, and high yield. It is also stable under normal laboratory conditions, which makes it easy to handle and store. However, DPO has some limitations, such as its toxicity and potential side effects. It is important to handle DPO with caution and follow proper safety protocols to avoid any adverse effects.

Future Directions

There are several future directions for the use of DPO in scientific research. One potential direction is the development of new synthetic methods for the synthesis of DPO and its derivatives. Another direction is the exploration of DPO's potential in the treatment of other diseases, such as neurodegenerative diseases and metabolic disorders. Furthermore, the use of DPO in material science, such as the synthesis of new polymers and materials, is also an area of future research.

Synthesis Methods

DPO can be synthesized using various methods, but the most common method involves the reaction of diphenylphosphine oxide with ethyl glyoxylate in the presence of a base. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form DPO. The yield of DPO can be improved by using a suitable solvent and optimizing the reaction conditions.

Scientific Research Applications

DPO has been used in various scientific research applications, including organic synthesis, medicinal chemistry, and material science. It is a versatile reagent that can be used for the synthesis of various organic compounds, such as 2-oxazolidinones, β-lactams, and α-amino acids. DPO has also shown promising results in the treatment of various diseases, such as cancer, bacterial and viral infections, and inflammation.